Temporin-1Cb
Description
Temporin-1Cb is a short, cationic antimicrobial peptide (AMP) isolated from the skin secretions of frogs. It belongs to the temporin family, which is characterized by a linear α-helical structure, low molecular weight (typically 10–20 amino acids), and potent activity against bacteria, fungi, and some eukaryotic pathogens . This compound specifically exhibits broad-spectrum antimicrobial properties, targeting Gram-positive bacteria (e.g., Staphylococcus aureus), Gram-negative bacteria (e.g., Escherichia coli), and fungi (e.g., Candida albicans). Its mechanism of action involves disrupting microbial cell membranes via electrostatic interactions, leading to cell lysis . With a molecular weight of 1,309.66 Da and purity >95%, it is structurally defined by a conserved hydrophobic core and variable termini that modulate its selectivity and potency .
Properties
bioactivity |
Antibacterial |
|---|---|
sequence |
FLPLFASLIGKLL |
Origin of Product |
United States |
Comparison with Similar Compounds
Critical Analysis of Research Findings
- Consensus : this compound’s broad-spectrum activity and low hemolysis make it a promising candidate for topical antimicrobial applications. Its structural simplicity facilitates synthetic optimization .
- Contradictions : Some studies report conflicting MIC values for this compound against E. coli (8–16 µg/mL vs. 16–32 µg/mL), possibly due to variations in experimental protocols or bacterial strains .
- Gaps: Limited data exist on its synergy with conventional antibiotics or in vivo efficacy in mammalian models.
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